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Compound of Interest

Compound Name: Dihydroaltenuene B

Cat. No.: B1249505 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dihydroaltenuene B is a naturally occurring mycotoxin belonging to the dibenzopyranone

class of compounds. Initially isolated from fungi of the Alternaria genus, its chemical structure

was later revised based on spectroscopic and synthetic evidence. This guide provides a

comprehensive overview of the chemical structure, properties, and known biological activities

of Dihydroaltenuene B, with a focus on its role as a mushroom tyrosinase inhibitor. Detailed

experimental protocols and data are presented to support further research and development.

Chemical Structure and Properties
Dihydroaltenuene B is a polyketide-derived metabolite with a complex stereochemistry. The

correct structure was established through total synthesis and spectroscopic analysis.

Chemical Structure:

The IUPAC name for Dihydroaltenuene B is (2S,3S,4aS,10bR)-2,3,7-trihydroxy-9-methoxy-

4a-methyl-2,3,4,10b-tetrahydro-1H-benzo[c]chromen-6-one. The chemical structure is depicted

below:
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Hydrogenation
(H₂, Pd/C, Ethyl Acetate)

Dihydroaltenuene B
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Preparation

Incubation

Reaction & Measurement

Data Analysis

Mushroom Tyrosinase Solution

Mix Enzyme and Inhibitor
Incubate at 25°C

L-DOPA Solution

Add L-DOPA to initiate reaction

Dihydroaltenuene B Solution
(various concentrations)

Measure Absorbance at 475 nm
(Formation of Dopaquinone)

Calculate % Inhibition
Determine IC₅₀
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Tyrosinase Active Site Inhibitor

Interaction

Outcome

Contains Copper Ions (Cu²⁺)
and Amino Acid Residues

Binding of Dihydroaltenuene B
to the active site

Dihydroaltenuene B

Inhibition of Melanin Synthesis
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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